2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide

• Molecular Formula: C25H23ClN4O2S
• Molecular Weight: 479 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethoxyphenyl)propanamide
• InChI: InChI=1S/C25H23ClN4O2S/c1-3-32-22-15-13-20(14-16-22)27-24(31)17(2)33-25-29-28-23(18-9-11-19(26)12-10-18)30(25)21-7-5-4-6-8-21/h4-17H,3H2,1-2H3,(H,27,31)
• InChI Key: DTWHDDVWZINBCF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)SC2=NN=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)Cl

Description

2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide, also known as CPTH2, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPTH2 is a small molecule inhibitor of histone acetyltransferase (HAT) activity, which plays a crucial role in the regulation of gene expression.

Mechanism of Action

2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide exerts its biological effects by inhibiting the activity of HAT enzymes, which are responsible for the acetylation of histone proteins. Histone acetylation plays a crucial role in the regulation of gene expression, and aberrant acetylation patterns have been linked to various diseases. By inhibiting HAT activity, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide can modulate gene expression and regulate cellular processes such as cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide has been shown to exhibit a range of biochemical and physiological effects in various cell types. In cancer cells, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide induces apoptosis and inhibits cell proliferation by modulating the expression of genes involved in these processes. In neuronal cells, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide has been demonstrated to enhance synaptic plasticity and improve cognitive function. Moreover, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it readily available for use. Moreover, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide exhibits high selectivity for HAT enzymes, which minimizes off-target effects. However, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide also has several limitations, including its low solubility in aqueous solutions, which can limit its bioavailability in vivo.

Future Directions

There are several future directions for research on 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide. One potential avenue is the development of 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide derivatives that exhibit improved solubility and bioavailability. Moreover, further studies are needed to elucidate the precise mechanisms by which 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide exerts its biological effects. Additionally, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide may have potential applications in other diseases beyond cancer, neurodegenerative disorders, and inflammation, such as cardiovascular disease and metabolic disorders.

Synthesis Methods

The synthesis of 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide involves a multi-step process that utilizes various reagents and catalysts. The initial step involves the reaction between 4-chlorobenzaldehyde and 4-phenyl-3-buten-2-one to form 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol. This intermediate is then treated with N-(4-ethoxyphenyl)propanamide and triethylamine to yield 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide.

Scientific Research Applications

2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Moreover, 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)propanamide has been demonstrated to enhance the efficacy of chemotherapy drugs, making it a potential adjuvant therapy.